Cas no 851288-87-4 (2-{3-cyano-4-(furan-2-yl)-5H,6H,7H-cyclopentabpyridin-2-ylsulfanyl}acetic acid)

• Product Name: 2-{3-cyano-4-(furan-2-yl)-5H,6H,7H-cyclopentabpyridin-2-ylsulfanyl}acetic acid
• CAS No: 851288-87-4
• MF: C₁₅H₁₂N₂O₃S
• MW: 300.332382202148
• CID: 3107832
• PubChem ID: 2526182
• Update Time: 2025-10-28

2-{3-cyano-4-(furan-2-yl)-5H,6H,7H-cyclopentabpyridin-2-ylsulfanyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• <br>{[3-cyano-4-(2-furyl)-6,7-dihydro-5H-cyclopenta[b]pyridin-2-yl]thio}acetic acid
• 2-{3-cyano-4-(furan-2-yl)-5H,6H,7H-cyclopentabpyridin-2-ylsulfanyl}acetic acid
• EN300-12000
• 2-{[3-cyano-4-(furan-2-yl)-5H,6H,7H-cyclopenta[b]pyridin-2-yl]sulfanyl}aceticacid
• 2-((3-Cyano-4-(furan-2-yl)-6,7-dihydro-5h-cyclopenta[b]pyridin-2-yl)thio)acetic acid
• Z57980341
• AKOS000117316
• 2-[[3-Cyano-4-(2-furanyl)-6,7-dihydro-5H-cyclopenta[b]pyridin-2-yl]thio]acetic acid
• SR-01000062998-1
• SR-01000062998
• {[3-cyano-4-(2-furyl)-6,7-dihydro-5H-cyclopenta[b]pyridin-2-yl]thio}acetic acid
• 2-{[3-cyano-4-(furan-2-yl)-5H,6H,7H-cyclopenta[b]pyridin-2-yl]sulfanyl}acetic acid
• CS-0346345
• DTXSID201129906
• 851288-87-4

• Inchi： 1S/C15H12N2O3S/c16-7-10-14(12-5-2-6-20-12)9-3-1-4-11(9)17-15(10)21-8-13(18)19/h2,5-6H,1,3-4,8H2,(H,18,19)
• InChI Key： KERLTYILSMGVNY-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=C(C#N)C(C2=CC=CO2)=C2C(CCC2)=N1

Computed Properties

• Exact Mass: 300.05686342Da
• Monoisotopic Mass: 300.05686342Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 112Ų

Additional information on 2-{3-cyano-4-(furan-2-yl)-5H,6H,7H-cyclopentabpyridin-2-ylsulfanyl}acetic acid

Comprehensive Overview of 2-{3-cyano-4-(furan-2-yl)-5H,6H,7H-cyclopentabpyridin-2-ylsulfanyl}acetic acid (CAS No. 851288-87-4)

The compound 2-{3-cyano-4-(furan-2-yl)-5H,6H,7H-cyclopentabpyridin-2-ylsulfanyl}acetic acid (CAS No. 851288-87-4) is a highly specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a cyano group, a furan-2-yl moiety, and a cyclopentabpyridine core, which contribute to its potential applications in pharmaceutical and material science research. This compound has garnered attention due to its intriguing molecular architecture and its relevance in modern drug discovery and development.

In recent years, the demand for novel heterocyclic compounds like 2-{3-cyano-4-(furan-2-yl)-5H,6H,7H-cyclopentabpyridin-2-ylsulfanyl}acetic acid has surged, driven by the need for innovative therapeutic agents. Researchers are particularly interested in its sulfanylacetic acid side chain, which may enhance binding affinity to biological targets. The presence of the furan ring, a common motif in bioactive molecules, further underscores its potential in medicinal chemistry. This compound aligns with current trends in small-molecule drug design and targeted therapy, making it a subject of ongoing investigation.

The synthesis of CAS No. 851288-87-4 involves multi-step organic reactions, often starting from readily available precursors such as cyclopentabpyridine derivatives. Advanced techniques like nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS) are employed to confirm its purity and structural integrity. Given its complex nomenclature, the compound is frequently searched under variations like "2-cyclopentabpyridinylsulfanyl acetic acid derivative" or "furan-containing cyano pyridine compound." These long-tail keywords reflect the growing interest in its applications.

From a pharmacological perspective, 2-{3-cyano-4-(furan-2-yl)-5H,6H,7H-cyclopentabpyridin-2-ylsulfanyl}acetic acid exhibits promising properties that could be leveraged in enzyme inhibition or receptor modulation. Its cyano group may participate in hydrogen bonding, while the furan ring could contribute to π-π stacking interactions—critical factors in drug-receptor binding. Such features make it a candidate for studies related to inflammatory diseases, metabolic disorders, or even cancer therapeutics, areas where users frequently search for "new bioactive compounds" or "heterocyclic drug candidates."

Beyond pharmaceuticals, this compound's unique structure may find utility in material science, particularly in the development of organic semiconductors or fluorescent probes. The furan and pyridine rings are known for their electron-rich properties, which could be exploited in optoelectronic devices. Searches for "furan-pyridine hybrid materials" or "cyclopentabpyridine applications" often lead to discussions about such innovative uses, highlighting the interdisciplinary appeal of this molecule.

In summary, 2-{3-cyano-4-(furan-2-yl)-5H,6H,7H-cyclopentabpyridin-2-ylsulfanyl}acetic acid (CAS No. 851288-87-4) represents a fascinating intersection of chemistry and biology. Its structural complexity and functional diversity position it as a valuable tool for researchers exploring drug discovery, material innovation, and beyond. As scientific inquiries continue to evolve, this compound is poised to remain a topic of interest in both academic and industrial settings.